Cas no 1781187-92-5 (2-Methyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carbonitrile)

• Product Name: 2-Methyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carbonitrile
• CAS No: 1781187-92-5
• MF: C₈H₉N₃S
• MW: 179.242159605026
• CID: 5718754
• PubChem ID: 105438273
• Update Time: 2025-10-31

2-Methyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carbonitrile
• AKOS026725005
• F2198-6567
• 1781187-92-5
• 2-Methyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carbonitrile

• Inchi： 1S/C8H9N3S/c1-11-8(4-9)6-5-12-3-2-7(6)10-11/h2-3,5H2,1H3
• InChI Key： JUFSUDJGMOGHJG-UHFFFAOYSA-N
• SMILES： S1CCC2C(=C(C#N)N(C)N=2)C1

Computed Properties

• Exact Mass: 179.05171847g/mol
• Monoisotopic Mass: 179.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-Methyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carbonitrile

Introduction to 2-Methyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carbonitrile (CAS No. 1781187-92-5)

2-Methyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carbonitrile is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. This compound belongs to the tetrahydrothiopyranopyrazole class, a scaffold that has been increasingly explored for its potential biological activities. The presence of a nitrile group at the 3-position and a methyl substituent at the 2-position further enhances its molecular complexity and suggests diverse interactions with biological targets.

The chemical structure of CAS No. 1781187-92-5 incorporates a thiopyran ring fused with a pyrazole moiety, creating a rigid framework that may contribute to favorable binding properties in protein targets. Such structural motifs are often investigated for their ability to modulate enzyme activity or receptor binding, making this compound a promising candidate for further pharmacological exploration.

In recent years, there has been a growing interest in designing molecules that combine multiple pharmacophoric elements to enhance potency and selectivity. The tetrahydrothiopyrano[4,3-c]pyrazole-3-carbonitrile scaffold aligns well with this trend, as it allows for the integration of several key functional groups that can interact with biological systems in multiple ways. The nitrile group, for instance, is known to participate in hydrogen bonding and can serve as a bioisostere for other polar functional groups, while the thiopyran ring provides a distinct electronic and steric environment that may influence binding affinity.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The tetrahydrothiopyrano[4,3-c]pyrazole-3-carbonitrile core has shown promise in preliminary studies as a modulator of various biological pathways. For example, derivatives of this scaffold have been investigated for their effects on enzymes involved in inflammation and pain signaling. The structural features of this molecule suggest that it could interact with targets such as cyclooxygenase (COX) or lipoxygenase (LOX), which are key enzymes in the inflammatory cascade.

Furthermore, the 2-methyl substituent at the 2-position of the thiopyran ring may play a crucial role in fine-tuning the pharmacokinetic properties of the compound. Methyl groups are often introduced into drug candidates to improve metabolic stability or to enhance solubility. By optimizing the position and orientation of this substituent, researchers can influence how the molecule is processed by the body, potentially leading to improved bioavailability and reduced side effects.

The nitrile group at the 3-position of the pyrazole ring is another critical feature that warrants further investigation. Nitriles are versatile functional groups that can participate in various chemical reactions and biological interactions. In medicinal chemistry, nitriles are frequently used due to their ability to form hydrogen bonds and their potential to act as bioisosteres for carboxylic acids or amides. This versatility makes CAS No. 1781187-92-5 an attractive starting point for designing molecules with tailored biological activities.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-Methyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carbonitrile for potential biological activity. Molecular docking studies have been particularly useful in predicting how this compound might interact with specific protein targets. These studies suggest that it could bind to enzymes or receptors involved in metabolic pathways, neurodegenerative diseases, or even cancer. By leveraging computational tools alongside experimental validation, researchers can accelerate the discovery process and identify promising candidates for further development.

The synthesis of CAS No. 1781187-92-5 presents an interesting challenge due to its complex structure. However, modern synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and intramolecular cyclizations have been instrumental in building the thiopyranopyrazole core. Once synthesized, thorough characterization using spectroscopic techniques such as NMR spectroscopy and mass spectrometry ensures the identity and purity of the compound before it undergoes biological testing.

In conclusion,2-Methyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carbonitrile represents a fascinating molecule with significant potential in medicinal chemistry. Its unique structural features—comprising a thiopyran ring fused with a pyrazole moiety and functionalized with a nitrile group and a methyl substituent—make it an attractive candidate for further exploration. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies,CAS No 1781187-92-5 may play a crucial role in shaping the future of drug discovery.